Cas no 2171317-37-4 (1-(2,2-difluoroethyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl]methanol)

• Product Name: 1-(2,2-difluoroethyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl]methanol
• CAS No: 2171317-37-4
• MF: C₇H₇F₅N₂O
• MW: 230.135298967361
• CID: 5154701
• Update Time: 2025-10-18

1-(2,2-difluoroethyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl]methanol Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-difluoroethyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl]methanol
• 1H-Pyrazole-5-methanol, 1-(2,2-difluoroethyl)-3-(trifluoromethyl)-

• Inchi： 1S/C7H7F5N2O/c8-6(9)2-14-4(3-15)1-5(13-14)7(10,11)12/h1,6,15H,2-3H2
• InChI Key： VGAYMXFCUNMTBA-UHFFFAOYSA-N
• SMILES： N1(CC(F)F)C(CO)=CC(C(F)(F)F)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(2,2-difluoroethyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl]methanol

Introduction to 1-(2,2-difluoroethyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanol (CAS No. 2171317-37-4)

1-(2,2-difluoroethyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanol is a fluorinated pyrazole derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2171317-37-4, belongs to a class of heterocyclic compounds that have been extensively studied for their pharmacological properties. The presence of both difluoroethyl and trifluoromethyl substituents in its molecular structure imparts distinct electronic and steric properties, making it a promising candidate for further investigation in drug discovery and development.

The pyrazole core is a versatile scaffold that has been widely utilized in the design of bioactive molecules. Pyrazoles exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The introduction of fluorine atoms into the pyrazole ring enhances its metabolic stability and binding affinity to biological targets. Specifically, the difluoroethyl group can influence the compound's solubility and bioavailability, while the trifluoromethyl group is known to increase lipophilicity and binding interactions with enzymes and receptors.

In recent years, there has been a surge in research focused on fluorinated compounds due to their improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The fluorine atom's ability to modulate electronic properties and metabolic pathways has made fluorinated pyrazoles particularly attractive for medicinal chemistry applications. For instance, studies have demonstrated that fluorine substitution can enhance the potency and selectivity of drug candidates, leading to more effective therapeutic outcomes.

Current research in the field of 1-(2,2-difluoroethyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanol has explored its potential as an intermediate in the synthesis of novel pharmaceutical agents. The compound's structural features suggest that it may interact with various biological targets, including kinases and other enzymes involved in cancer progression. Preliminary in vitro studies have shown promising results regarding its inhibitory activity against certain enzymatic pathways, which could translate into therapeutic benefits for patients suffering from related diseases.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and fluorination techniques, are employed to introduce the desired substituents at specific positions on the pyrazole ring. The use of difluoroethyl and trifluoromethyl groups necessitates specialized conditions to achieve regioselectivity and minimize unwanted side products.

One of the key challenges in working with fluorinated compounds is their potential toxicity profile. While fluorine atoms enhance drug efficacy, they can also introduce metabolic liabilities if not properly positioned within the molecule. Therefore, thorough toxicological assessments are essential before moving from preclinical to clinical development stages. Researchers are employing computational modeling and experimental techniques to predict and evaluate the safety of such compounds early in the discovery process.

The pharmaceutical industry has shown increasing interest in developing next-generation therapeutics based on fluorinated heterocycles like 1-(2,2-difluoroethyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanol. Its unique structural motifs make it a valuable building block for designing molecules with enhanced pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the discovery pipeline for novel drugs derived from this class of compounds.

In conclusion, 1-(2,2-difluoroethyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanol (CAS No. 2171317-37-4) represents a significant advancement in fluorinated pyrazole chemistry. Its potential as a pharmacophore for developing new therapeutic agents underscores the importance of continued research in this area. As our understanding of fluorine's role in medicinal chemistry evolves, compounds like this one are expected to play a crucial role in addressing unmet medical needs across various therapeutic domains.